2-Cyclopropoxy-N,6-dimethylbenzamide

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 2-cyclopropyloxy-N,6-dimethylbenzamide
• InChI: InChI=1S/C12H15NO2/c1-8-4-3-5-10(15-9-6-7-9)11(8)12(14)13-2/h3-5,9H,6-7H2,1-2H3,(H,13,14)
• InChI Key: OAHPDLBZWMFLLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC2CC2)C(=O)NC

Description

2-Cyclopropoxy-N,6-dimethylbenzamide is a benzamide derivative featuring a cyclopropoxy substituent at the 2-position of the aromatic ring, along with methyl groups at the N- and 6-positions. Benzamides are widely studied for their applications in medicinal chemistry, agrochemicals, and materials science due to their tunable electronic and steric properties. The cyclopropoxy group introduces unique steric and electronic effects, as the strained cyclopropane ring can influence reactivity and binding interactions.

Preparation Methods

The synthesis of 2-Cyclopropoxy-N,6-dimethylbenzamide typically involves the reaction of 2-cyclopropoxybenzoic acid with N,N-dimethylamine. The process can be carried out using different methods, including:

Amidation Reaction: The carboxylic acid group of 2-cyclopropoxybenzoic acid is converted to an amide using N,N-dimethylamine in the presence of coupling reagents such as 1,1’-carbonyldiimidazole (CDI) or thionyl chloride

One-Pot Synthesis: A one-pot tandem chlorination and amidation reaction can be employed, where the carboxylic acid is first chlorinated using thionyl chloride in dimethylformamide (DMF), followed by amidation with N,N-dimethylamine.

Chemical Reactions Analysis

2-Cyclopropoxy-N,6-dimethylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of amines or alcohols.

Substitution: The benzamide core allows for electrophilic aromatic substitution reactions, where substituents such as halogens or nitro groups can be introduced using reagents like bromine or nitric acid

Scientific Research Applications

2-Cyclopropoxy-N,6-dimethylbenzamide has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects, including anti-inflammatory and analgesic agents.

Biological Studies: The compound is employed in studies investigating its antioxidant and antibacterial activities, making it a valuable tool in the development of new antimicrobial agents.

Material Science: It is utilized in the synthesis of novel materials with unique properties, such as polymers and coatings, due to its structural versatility.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-N,6-dimethylbenzamide involves its interaction with specific molecular targets. The compound can form complexes with metal ions, which may enhance its biological activity. Additionally, it can undergo hydrolysis under acidic conditions, leading to the formation of active metabolites that exert their effects through various biochemical pathways .

Comparison with Similar Compounds

2-Chloro-N,6-dimethylbenzamide

• Substituent : Chlorine at the 2-position.
• Reactivity : The electron-withdrawing chlorine group enhances electrophilic substitution resistance but may facilitate nucleophilic aromatic substitution.
• Applications: Primarily used in industrial and scientific research, as noted in its safety data sheet .

N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide

• Substituent : N,O-bidentate directing group (hydroxy and dimethylethyl moiety).
• Reactivity : The N,O-group enables metal-catalyzed C–H bond functionalization, a key feature for synthetic chemistry applications .
• Applications : Valued in catalysis for constructing complex organic molecules.

2-Cyclopropoxy-N,6-dimethylbenzamide

• Substituent : Cyclopropoxy (electron-donating ether group with steric strain).
• Reactivity : The cyclopropoxy group’s steric bulk may hinder certain reactions, while its oxygen atom could participate in hydrogen bonding, improving solubility compared to chloro analogs.
• Applications: Potential use in drug design, where cyclopropane rings are prized for metabolic stability and conformational restriction.

Physicochemical Properties

Property	2-Chloro-N,6-dimethylbenzamide	N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	2-Cyclopropoxy-N,6-dimethylbenzamide (Inferred)
Molecular Weight (g/mol)	199.65	207.28	~223.3
Solubility	Likely low (hydrophobic Cl group)	Moderate (due to polar OH group)	Moderate (cyclopropoxy enhances lipophilicity)
Melting Point	Not reported	Determined via X-ray crystallography	Likely lower than chloro analog (steric strain)

Key Research Findings

• Directing Group Efficiency: N,O-bidentate groups () outperform monodentate substituents (e.g., chloro or cyclopropoxy) in catalytic reactions .
• Solubility Trade-offs : Cyclopropoxy’s balance of lipophilicity and polarity may enhance bioavailability compared to chloro analogs .
• Synthetic Challenges: Introducing cyclopropoxy groups requires specialized reagents (e.g., cyclopropanol derivatives), unlike straightforward chlorination or hydroxylation .

Data Tables

Table 1: Comparative Substituent Effects

Compound	Key Substituent	Electronic Effect	Steric Effect
2-Chloro-N,6-dimethylbenzamide	Chlorine	Withdrawing	Moderate
N-(2-Hydroxy-...)	N,O-bidentate	Donating/Withdrawing	High (bulky alkyl)
2-Cyclopropoxy-N,6-dimethylbenzamide	Cyclopropoxy	Donating	High (strained ring)